1-(4-chlorophenyl)-N-(5-methyl-1,3,4-thiadiazol-2-yl)-5-oxopyrrolidine-3-carboxamide

• Molecular Formula: C14H13ClN4O2S
• Molecular Weight: 336.8 g/mol
• IUPAC Name: 1-(4-chlorophenyl)-N-(5-methyl-1,3,4-thiadiazol-2-yl)-5-oxopyrrolidine-3-carboxamide
• InChI: InChI=1S/C14H13ClN4O2S/c1-8-17-18-14(22-8)16-13(21)9-6-12(20)19(7-9)11-4-2-10(15)3-5-11/h2-5,9H,6-7H2,1H3,(H,16,18,21)
• InChI Key: APWCSPKTTKCXRS-UHFFFAOYSA-N
• SMILES: CC1=NN=C(S1)NC(=O)C2CC(=O)N(C2)C3=CC=C(C=C3)Cl

Description

1-(4-chlorophenyl)-N-(5-methyl-1,3,4-thiadiazol-2-yl)-5-oxopyrrolidine-3-carboxamide is a chemical compound that has been the subject of scientific research due to its potential applications in various fields.

Mechanism of Action

The mechanism of action of 1-(4-chlorophenyl)-N-(5-methyl-1,3,4-thiadiazol-2-yl)-5-oxopyrrolidine-3-carboxamide is not fully understood, but it is believed to involve the inhibition of specific enzymes or proteins that are involved in various cellular processes. For example, in cancer cells, this compound has been shown to inhibit the activity of DNA topoisomerase II, an enzyme that is essential for DNA replication and cell division. In pests, it has been shown to inhibit the activity of acetylcholinesterase, an enzyme that is essential for neurotransmission.
Biochemical and Physiological Effects:
1-(4-chlorophenyl)-N-(5-methyl-1,3,4-thiadiazol-2-yl)-5-oxopyrrolidine-3-carboxamide has been shown to have a range of biochemical and physiological effects, depending on the specific application and target organism. In cancer cells, it has been shown to induce cell cycle arrest and apoptosis, leading to the inhibition of tumor growth. In pests, it has been shown to cause paralysis and death, leading to the control of pest populations. In materials science, it has been shown to influence the properties of materials, such as their mechanical strength and electrical conductivity.

Advantages and Limitations for Lab Experiments

The advantages of using 1-(4-chlorophenyl)-N-(5-methyl-1,3,4-thiadiazol-2-yl)-5-oxopyrrolidine-3-carboxamide in lab experiments include its relatively simple synthesis method, its diverse range of potential applications, and its promising results in preclinical studies. However, there are also limitations to its use, such as its potential toxicity and the need for further research to fully understand its mechanism of action and potential side effects.

Future Directions

There are many potential future directions for research on 1-(4-chlorophenyl)-N-(5-methyl-1,3,4-thiadiazol-2-yl)-5-oxopyrrolidine-3-carboxamide. Some possible areas of investigation include:
1. Further studies on its mechanism of action, including identifying specific enzymes or proteins that are targeted by the compound.
2. Optimization of the synthesis method to improve yield and purity.
3. Exploration of its potential applications in other areas, such as materials science and environmental science.
4. Studies on its potential side effects and toxicity in different organisms.
5. Development of new derivatives or analogs with improved efficacy and reduced toxicity.
In conclusion, 1-(4-chlorophenyl)-N-(5-methyl-1,3,4-thiadiazol-2-yl)-5-oxopyrrolidine-3-carboxamide is a chemical compound that has been the subject of scientific research due to its potential applications in various fields. Further research is needed to fully understand its mechanism of action, potential side effects, and optimal applications.

Synthesis Methods

The synthesis of 1-(4-chlorophenyl)-N-(5-methyl-1,3,4-thiadiazol-2-yl)-5-oxopyrrolidine-3-carboxamide involves the reaction of 4-chloroaniline, thiosemicarbazide, and ethyl acetoacetate in the presence of a catalyst. The resulting product is then treated with hydrochloric acid and recrystallized to obtain the final compound.

Scientific Research Applications

1-(4-chlorophenyl)-N-(5-methyl-1,3,4-thiadiazol-2-yl)-5-oxopyrrolidine-3-carboxamide has been studied for its potential applications in various fields, including medicinal chemistry, agriculture, and materials science. In medicinal chemistry, this compound has been investigated as a potential anticancer agent, with promising results in preclinical studies. In agriculture, it has been studied as a fungicide and insecticide, showing efficacy against a range of pests. In materials science, it has been explored for its potential use in the synthesis of novel materials with desired properties.